3-(3-Bromophenyl)-1-(3-chloro-4-fluorophenyl)propan-1-one

• IUPAC Name: 3-(3-bromophenyl)-1-(3-chloro-4-fluorophenyl)propan-1-one
• InChI: InChI=1S/C15H11BrClFO/c16-12-3-1-2-10(8-12)4-7-15(19)11-5-6-14(18)13(17)9-11/h1-3,5-6,8-9H,4,7H2
• InChI Key: FVYYNBGXRAFGPU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)CCC(=O)C2=CC(=C(C=C2)F)Cl
• Molecular Formula: C15H11BrClFO
• DSSTOX Substance ID: DTXSID201188504
• Molecular Weight: 341.60 g/mol
• CAS No.: 898760-42-4

Description

3-(3-Bromophenyl)-1-(3-chloro-4-fluorophenyl)propan-1-one is a useful research compound. Its molecular formula is C15H11BrClFO and its molecular weight is 341.6 g/mol. The purity is usually 95%.
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Scientific Research Applications

Asymmetric Synthesis and Biological Applications

• Chiral Intermediate Synthesis : The compound is utilized in the asymmetric synthesis of chiral intermediates, such as (S)-3-chloro-1-phenyl-1-propanol, which are crucial for the development of antidepressant drugs. This synthesis involves microbial reductases and showcases the compound's importance in producing enantiomerically pure substances (Y. Choi et al., 2010).

Material Science and Chemical Properties

• Structural Characterization : Advanced spectroscopic techniques and density functional theory (DFT) are employed to characterize the structure of related compounds. These studies provide insights into their chemical properties and potential applications in material science (V. M. Bhumannavar, 2021).

• Optical Properties : The exploration of linear, second, and third-order nonlinear optical properties of certain chalcone derivatives related to the target compound reveals their potential use in semiconductor devices and organic electronics. These studies focus on their optoelectronic and charge transport properties, indicating the compound's relevance in advanced material applications (M. Shkir et al., 2019).

Biological Activities and Potential Therapeutic Uses

• DNA Binding and Antioxidant Activities : The compound and its derivatives have been studied for their ability to interact with DNA and exhibit antioxidant properties. These findings suggest potential therapeutic uses, particularly in targeting specific biological pathways and treating oxidative stress-related diseases (F. Rasool et al., 2021).

• Antimicrobial Activity : Synthesized derivatives of the compound have been evaluated for their antimicrobial properties against various pathogens. This research contributes to the development of new antimicrobial agents, highlighting the compound's role in pharmaceutical research (M. Nagamani et al., 2018).